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Introduction

Integrins are a family of transmembrane heterodimeric receptors that mediate cell-matrix and
cell-cell adhesion. The a4B1 integrin, also known as Very Late Antigen-4 (VLA-4), plays a
pivotal role in a variety of physiological and pathological processes, including immune cell
trafficking, inflammation, and cancer metastasis.[1][2] Its interaction with ligands such as
vascular cell adhesion molecule-1 (VCAM-1) and the CS-1 domain of fibronectin triggers
intracellular signaling cascades that regulate cell migration, proliferation, and survival.[2][3]

BIO 1211 is a high-affinity, selective small molecule inhibitor of a4p1 integrin.[4] It exhibits
potent inhibitory effects on the activated form of the receptor, making it a valuable tool for
investigating the functional roles of 431 in various cellular contexts and a potential therapeutic
agent for inflammatory diseases and cancer.

These application notes provide detailed protocols for utilizing live-cell imaging techniques to
investigate the effects of BIO 1211 on o431 integrin-mediated processes, including cell
adhesion, migration, and downstream signaling events.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of BIO 1211 and the expected
outcomes from the described live-cell imaging assays.
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Table 1: Properties of BIO 1211

Parameter Value Reference
Target 0431 Integrin (VLA-4)

IC50 (04P1) 0.004 UM (4 nM)

IC50 (a4p7) 2 M

Selectivity ~200-fold for activated 0431

Solubility Soluble to 2 mg/ml in water

Storage Store at -20°C

Table 2: Expected Quantitative Outcomes from Live-Cell Imaging Assays with BIO 1211

Assay

Expected Effect of BIO
1211

Parameter Measured

Live-Cell Migration (Wound

Wound Closure Rate (%/hour) Decrease

Healing)
Individual Cell Velocity
] Decrease
(Um/min)
Live-Cell Adhesion Adhesion Force (nN) Decrease
Percentage of Adherent Cells
Decrease

(%)

Focal Adhesion Dynamics

Focal Adhesion _
) Altered Dynamics
Assembly/Disassembly Rate

Downstream Signaling (FRET)

RhoA Activity (FRET Ratio) Altered Activity

Signaling Pathway

The a4B1 integrin signaling pathway is a complex network that regulates the cytoskeleton and

cell motility. Upon ligand binding, a4B1 clustering activates downstream signaling cascades
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involving key proteins such as Paxillin, Focal Adhesion Kinase (FAK), and Src. This ultimately
leads to the modulation of Rho family GTPases, like RhoA, which control actin dynamics and
cell contraction. BIO 1211, by inhibiting the initial ligand-integrin interaction, is expected to

disrupt these downstream events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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